3-Morpholin-4-ylcyclohex-2-en-1-one

• IUPAC Name: 3-morpholin-4-ylcyclohex-2-en-1-one
• InChI: InChI=1S/C10H15NO2/c12-10-3-1-2-9(8-10)11-4-6-13-7-5-11/h8H,1-7H2
• InChI Key: DJJULQXQYLDLAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC(=O)C1)N2CCOCC2
• Molecular Formula: C10H15NO2
• DSSTOX Substance ID: DTXSID20402547
• Molecular Weight: 181.23 g/mol
• CAS No.: 16179-67-2

Description

3-Morpholin-4-ylcyclohex-2-en-1-one is a chemical compound with the molecular formula C10H15NO2 and a molecular weight of 181.23 g/mol.

Scientific Research Applications

3-Morpholin-4-ylcyclohex-2-en-1-one has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a building block for synthesizing more complex molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Morpholin-4-ylcyclohex-2-en-1-one typically involves the reaction of cyclohex-2-en-1-one with morpholine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. These methods often include the use of advanced equipment and techniques to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions: 3-Morpholin-4-ylcyclohex-2-en-1-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products can include various derivatives with modified functional groups and enhanced properties.

Mechanism of Action

The mechanism of action of 3-Morpholin-4-ylcyclohex-2-en-1-one involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its binding to these targets, leading to various biochemical and physiological responses.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 3-Morpholin-4-ylcyclohex-2-en-1-one include 5,5-Dimethyl-3-(morpholin-4-yl)cyclohex-2-en-1-one and other morpholine derivatives. These compounds share structural similarities but may differ in their chemical properties and applications.

Uniqueness: this compound is unique due to its specific structure, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various scientific research and industrial applications.

Synthesis routes and methods

Procedure details

In 700 ml benzene was dissolved 40.0 g 1,3-cyclohexanedione and 62 ml morpholine. The resulting solution was heated at reflux under nitrogen atmosphere for 1.5 hours. The water present in the reaction mixture was collected using a Dean-Stark trap. Upon cooling to room temperature, the reaction mixture was filtered through alumina and the filtrate concentrated in vacuo. Trituration of the resulting oil with ether solidified 62.4 g of 3-morpholino-2-cyclohexen-1-one crystals.